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Compound of Interest

Compound Name: 3,4'-Dimethylbiphenyl

Cat. No.: B1265720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4'-Dimethylbiphenyl, a biphenyl
derivative with applications in chemical synthesis and potential relevance in drug discovery.
This document collates its chemical and physical properties, outlines a general synthesis
methodology, and discusses its known applications.

Core Data and Properties

3,4'-Dimethylbiphenyl is an aromatic hydrocarbon with the chemical formula C14H14.[1][2][3]
[4] Its core properties are summarized in the table below.
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Property Value Source
CAS Number 4433-11-8 [1112][3]
Molecular Formula C1aH14 [1112][3][4]
Molecular Weight 182.26 g/mol [1112]131[4]
IUPAC Name 1,2-dimethyl-4-phenylbenzene [3]
Synonyms 3,4-Dimethyl-1,1'-biphenyl, Be

1,2-dimethyl-4-phenylbenzene

Estimated Boiling Point

296 °C

[2]

Estimated Vapor Pressure

0.0016 hPa @ 20°C; 0.0027
hPa @ 25°C

[2]

XLogP3-AA 4.3 [21[3]
Water Solubility 0.03 g/L [2]
Ethanol Solubility 61.61 g/L [2]
Methanol Solubility 37.67 g/L [2]
Storage Temperature -20°C [1]

Synthesis and Production

A general method for the production of 3,4'- and 4,4'-dimethyl-substituted biphenyl compounds

involves a two-step process starting from toluene.[5] The first step is a hydroalkylation reaction,

followed by a dehydrogenation step.

Experimental Protocol: General Synthesis of Dimethyl-Substituted Biphenyls

» Hydroalkylation: A feed containing toluene is brought into contact with hydrogen in the

presence of a hydroalkylation catalyst. This reaction produces (methylcyclohexyl)toluenes.[5]

o Dehydrogenation: At least a portion of the product from the hydroalkylation step is then

dehydrogenated using a dehydrogenation catalyst. This step results in a mixture of dimethyl-

substituted biphenyl isomers, including 3,4'-dimethylbiphenyl.[5]
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e Separation: The resulting mixture of isomers can then be separated to isolate the desired
3,4'-dimethylbiphenyl.[5]

Below is a diagram illustrating this general synthesis workflow.

Toluene Feed Hydrogen Hydroalkylation Catalyst

Hydroalkylation Reactor Dehydrogenation Catalyst

(methylcyclohexyl)toluenes

Dehydrogenation Reactor

Mixture of DMBP Isomers

Separation Process>

;
( )

Click to download full resolution via product page

Caption: General synthesis workflow for 3,4'-Dimethylbiphenyl.

Applications and Biological Relevance

3,4'-Dimethylbiphenyl serves as a key intermediate in the synthesis of various commercially

valuable products.[1][5]

o Polymers and Plasticizers: It is utilized in the production of polyesters and plasticizers. The
dimethylbiphenyl core can be oxidized to form the corresponding dicarboxylic acids, which
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are then used as monomers in polymerization reactions.[5]

e Drug Development: As a biphenyl derivative, 3,4'-Dimethylbiphenyl is used in biochemical
experiments and as a starting material in the synthesis of more complex molecules for drug
discovery.[6] Biphenyl derivatives, as a class, are known to exhibit a wide range of biological
activities, including antimicrobial, anti-inflammatory, and anticancer properties.[7] While
specific biological activities of 3,4'-Dimethylbiphenyl are not extensively documented in the
reviewed literature, its structural motif is present in various biologically active compounds.

No specific signaling pathways involving 3,4'-Dimethylbiphenyl have been detailed in the
available scientific literature.

Safety and Handling

Specific safety and toxicity data for 3,4'-Dimethylbiphenyl are not readily available. However,
for related compounds such as Dimethyl biphenyl-4,4'-dicarboxylate, hazards include skin and
eye irritation.[8] For 3,4-Dimethylphenol, a related dimethylated aromatic compound, hazards
include severe irritation or burns to the eyes and skin, and irritation of the respiratory system.[9]
[10] It is recommended to handle 3,4'-Dimethylbiphenyl with appropriate personal protective
equipment, including gloves and safety glasses, in a well-ventilated area.

Disclaimer: This document is intended for informational purposes for a technical audience. All
laboratory work should be conducted with appropriate safety precautions and after consulting a
comprehensive Safety Data Sheet (SDS) for the specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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